Cas no 2580197-97-1 (2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic acid
• CAS No: 2580197-97-1
• MF: C₁₄H₁₈FNO₅
• MW: 299.29482793808
• CID: 5658213
• PubChem ID: 165895016
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-6-fluorobenzoic acid
• EN300-27722807
• 2580197-97-1
• 2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic acid

• Inchi： 1S/C14H18FNO5/c1-5-20-9-7-6-8(15)10(12(17)18)11(9)16-13(19)21-14(2,3)4/h6-7H,5H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： GIVNVYWHKKUFJF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1C(=O)O)NC(=O)OC(C)(C)C)OCC

Computed Properties

• Exact Mass: 299.11690084g/mol
• Monoisotopic Mass: 299.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic acid

2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic Acid: A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic acid, with CAS No. 2580197-97-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its complex structure, which incorporates multiple functional groups, including a tert-butoxycarbonyl (Boc) protecting group, an ethoxy substituent, and a fluorine atom. These features make it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the Boc group allows for precise control over the reactivity of the amine functionality during synthesis, making it a versatile building block in peptide chemistry and medicinal chemistry. Additionally, the ethoxy and fluoro substituents contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

One of the most promising applications of 2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic acid lies in its potential as an intermediate in the synthesis of fluoroquinolones, a class of antibiotics known for their broad spectrum of activity. Researchers have demonstrated that this compound can be efficiently converted into fluoroquinolone derivatives through a series of well-defined synthetic steps. These derivatives have shown potent antimicrobial activity against a range of bacterial pathogens, including multidrug-resistant strains.

Furthermore, this compound has been utilized in the development of novel anticancer agents. The integration of the Boc group and ethoxy substituent into the benzoic acid framework provides a platform for exploring new mechanisms of action against cancer cells. Recent findings suggest that derivatives of this compound may inhibit key enzymes involved in cell proliferation and apoptosis, offering a potential avenue for targeted cancer therapy.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic acid involves a multi-step process that combines advanced organic chemistry techniques. The strategic use of protecting groups, such as the Boc group, ensures high yields and selectivity during each step. This compound is typically synthesized via nucleophilic aromatic substitution or coupling reactions, depending on the specific requirements of the target molecule.

In terms of physical properties, this compound exhibits a melting point range consistent with its molecular weight and functional groups. Its solubility in common organic solvents makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are essential for its characterization and quality control during large-scale production.

From an environmental perspective, studies have shown that 2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic acid has low toxicity to aquatic organisms under standard test conditions. However, its potential impact on non-target species remains an area of active research. Regulatory agencies continue to monitor its use to ensure compliance with environmental safety standards.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-ethoxy-6-fluorobenzoic acid (CAS No. 2580197-97-1) is a versatile and valuable compound with significant implications in drug discovery and organic synthesis. Its unique structure and functional groups make it an ideal intermediate for developing novel therapeutic agents across various therapeutic areas. As research progresses, this compound is expected to play an increasingly important role in advancing modern medicine.